[4-Bromo-2-(trifluoromethyl)phenyl](cyclopropyl)methanone

• IUPAC Name: [4-bromo-2-(trifluoromethyl)phenyl]-cyclopropylmethanone
• InChI: InChI=1S/C11H8BrF3O/c12-7-3-4-8(10(16)6-1-2-6)9(5-7)11(13,14)15/h3-6H,1-2H2
• InChI Key: FJBPGXYEYDPQHI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C2=C(C=C(C=C2)Br)C(F)(F)F
• Molecular Formula: C11H8BrF3O
• Molecular Weight: 293.08 g/mol

Description

“4-Bromo-2-(trifluoromethyl)phenylmethanone” is a chemical compound with the CAS Number: 1341736-93-3. It has a molecular weight of 293.08. The compound is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H8BrF3O/c12-7-3-4-8(10(16)6-1-2-6)9(5-7)11(13,14)15/h3-6H,1-2H2. This indicates the molecular structure of the compound, including the arrangement of atoms and the bonds between them.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. The exact physical and chemical properties such as melting point, boiling point, and solubility would require further investigation.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Cyclopropyl Phenyl Methanones : This compound has been utilized in the efficient, high-yielding synthesis of cyclopropyl phenyl methanones, serving as a combinatorial scaffold for structuring diverse alicyclic compounds (Grover et al., 2004).
• Crystal Structure Analysis : The crystal structure of related compounds has been studied, offering insights into their molecular arrangement and properties (Kuang Xin-mou, 2009).

Biological Activities

• Antitubercular and Antimalarial Activities : Certain derivatives of cyclopropyl phenyl methanones have shown promising antitubercular and antimalarial activities, suggesting potential for therapeutic applications (Ajay et al., 2010).
• Antimicrobial and Antioxidant Effects : Some synthesized derivatives have been evaluated for their antimicrobial and antioxidant activities, expanding their potential use in pharmaceutical research (Thirunarayanan, 2016).

Material Science Applications

• Memory Devices : A novel tetra-amine derivative of 4-Bromo-2-(trifluoromethyl)phenylmethanone has been synthesized for use in ferrocene-terminated hyperbranched polyimide, showing promise for application in memory devices (Tan et al., 2017).

Environmental Impact Studies

• Soil Metabolism Studies : The metabolism of isoxaflutole, a related compound, in soil has been studied, providing insights into the environmental fate and impact of such chemicals (Rouchaud et al., 2002).

Safety and Hazards

The compound has been classified with the signal word “Warning” and has hazard statements H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.